Cas no 1805488-23-6 (3-Bromo-4-cyano-2-methylphenylacetic acid)

• Product Name: 3-Bromo-4-cyano-2-methylphenylacetic acid
• CAS No: 1805488-23-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5001004
• Update Time: 2025-08-05

3-Bromo-4-cyano-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-2-methylphenylacetic acid
• 2-(3-bromo-4-cyano-2-methylphenyl)acetic acid

• Inchi： 1S/C10H8BrNO2/c1-6-7(4-9(13)14)2-3-8(5-12)10(6)11/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： AMMCPOWWDPBUDM-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CC(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-4-cyano-2-methylphenylacetic acid

3-Bromo-4-cyano-2-methylphenylacetic acid (CAS No: 1805488-23-6)

3-Bromo-4-cyano-2-methylphenylacetic acid, also known by its CAS number 1805488-23-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a cyano group at the 4-position, and a methyl group at the 2-position on the phenyl ring, with an acetic acid substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of 3-bromo-4-cyano-2-methylphenylacetic acid involves multi-step organic reactions, often utilizing directing effects to achieve the desired substitution pattern. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging modern catalytic methods and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

In terms of physical properties, 3-bromo-4-cyano-2-methylphenylacetic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that 3-bromo-4-cyano-2-methylphenylacetic acid exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests its potential as a lead compound in the development of treatments for Alzheimer's disease. Additionally, its ability to modulate ion channels has been explored in the context of cardiovascular drug discovery.

In material science, this compound has shown promise as a building block for advanced polymers and self-healing materials due to its ability to form stable covalent bonds under specific conditions. Researchers have also investigated its role in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The application of computational chemistry tools has significantly advanced our understanding of 3-bromo-4-cyano-2-methylphenylacetic acid. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling more accurate predictions of its behavior in different chemical environments. These computational studies have also facilitated the design of derivatives with enhanced bioavailability and efficacy.

In conclusion, 3-bromo-4-cyano-2-methylphenylacetic acid stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.